Cas no 218772-62-4 (Tert-Butyl 3-(cyanomethyl)-1H-indole-1-carboxylate)

Tert-Butyl 3-(cyanomethyl)-1H-indole-1-carboxylate structure
218772-62-4 structure
Product Name:Tert-Butyl 3-(cyanomethyl)-1H-indole-1-carboxylate
CAS No:218772-62-4
MF:C15H16N2O2
MW:256.299743652344
MDL:MFCD08275206
CID:92460
PubChem ID:15378323
Update Time:2025-09-21

Tert-Butyl 3-(cyanomethyl)-1H-indole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 3-(cyanomethyl)-1H-indole-1-carboxylate
    • [1-(TERT-BUTOXYCARBONYL)INDOL-3-YL]ACETONITRILE
    • 3-(Cyanomethyl)-1H-indole-1-carboxylic acid tert-butyl ester
    • tert-butyl 3-(cyanomethyl)indole-1-carboxylate
    • (1-tert-butoxycarbonylindol-3-yl)acetonitrile
    • (1-tert-butoxycarbonyl-indol-3-yl)acetonitrile
    • 3-cyanomethyl-indole-1-carboxylic acid tert-butyl ester
    • 3-cyanomethylindole-1-carboxylic acid-tert-butyl ester
    • AGN-PC-00P1S4
    • AK103571
    • ANW-64673
    • CTK8C0435
    • I10-0572
    • KB-80887
    • SureCN273000
    • tertiary butyl-3-(cyanomethyl)-1
    • 1H-Indole-1-carboxylic acid, 3-(cyanomethyl)-, 1,1-dimethylethyl ester
    • YCQLNYZZVFUWIZ-UHFFFAOYSA-N
    • 1084AB
    • AX8235110
    • 218772-62-4
    • tert-butyl3-(cyanomethyl)-1H-indole-1-carboxylate
    • AB8618
    • tertiary butyl-3-(cyanomethyl)-1-H-indole-1-carboxylate
    • AKOS015898521
    • SCHEMBL273000
    • FT-0760453
    • MFCD08275206
    • CS-13575
    • 3-cyanomethyl -indole-1-carboxylic acid tert-butyl ester
    • CS-M0670
    • DTXSID90572185
    • (1-tert-butoxycarbonyl indol-3-yl)acetonitrile
    • DB-066649
    • Tert-Butyl 3-(cyanomethyl)-1H-indole-1-carboxylate
    • MDL: MFCD08275206
    • Inchi: 1S/C15H16N2O2/c1-15(2,3)19-14(18)17-10-11(8-9-16)12-6-4-5-7-13(12)17/h4-7,10H,8H2,1-3H3
    • InChI Key: YCQLNYZZVFUWIZ-UHFFFAOYSA-N
    • SMILES: O(C(N1C=C(CC#N)C2C=CC=CC1=2)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 256.12128
  • Monoisotopic Mass: 256.121177757g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 391
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55
  • XLogP3: 2.9

Experimental Properties

  • Density: 1.10
  • Boiling Point: 410.965°C at 760 mmHg
  • Flash Point: 202.344°C
  • Refractive Index: 1.559
  • PSA: 55.02

Tert-Butyl 3-(cyanomethyl)-1H-indole-1-carboxylate Pricemore >>

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